Cas no 4025-71-2 (2-phenylethane-1-sulfonyl chloride)

• Product Name: 2-phenylethane-1-sulfonyl chloride
• CAS No: 4025-71-2
• Molecular Formula: C₈H₉ClO₂S
• Molecular Weight: 204.6739
• MDL: MFCD04117454
• CID: 324648
• PubChem ID: 2760374

2-phenylethane-1-sulfonyl chloride Properties

Names and Identifiers

• 2-Phenylethanesulfonyl chloride
• 2-Phenyl-ethanesulfonyl chloride
• Benzeneethanesulfonylchloride
• 2-phenylethane-1-sulfonyl chloride
• chloro(2-phenylethyl)sulfone
• 2-phenylethylsulphonylchloride
• 2-Phenylethylsulphonyl chloride
• 2-Phenyl-ethanesulfonylchloride
• phenethylsulfonyl chloride
• 2-Phenyl-ethanesulfonyl chloride
• LKFNLHZZPHHFEC-UHFFFAOYSA-N
• BENZENEETHANESULFONYL CHLORIDE
• SBB018064
• CL8740
• STK694712
• FT-0602252
• MFCD04117454
• 2-phenyl-ethanesulfonyl chloride, AldrichCPR
• EN300-37145
• SCHEMBL66698
• AS-7061
• BB 0253921
• AKOS000141371
• 2-phenylethanesulfonylChloride
• CS-W005031
• 4025-71-2
• SY039026
• AB20716
• 2-phenyl-1-ethanesulfonyl chloride
• 2-phenylethylsulfonyl chloride
• F9995-2518
• DTXSID90375138
• AM20061150
• ALBB-018196
• benzyl methylsulfonyl chloride
• DB-006210

• MDL： MFCD04117454
• InChIKey： LKFNLHZZPHHFEC-UHFFFAOYSA-N
• Inchi： 1S/C8H9ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• SMILES： ClS(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Computed Properties

• Exact Mass: 204.00100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.001
• Heavy Atom Count: 12
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5

Experimental Properties

• LogP: 2.87850
• PSA: 42.52000
• Refractive Index: 1.555
• Boiling Point: 295.8°C at 760 mmHg
• Flash Point: 132.7°C
• Density: 1.323

2-phenylethane-1-sulfonyl chloride Security Information

• Hazardous Material transportation number：1759
• Hazard Statement： H302+H312+H332-H314
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD78168)
• PackingGroup：Ⅲ
• Signal Word：Warning
• HazardClass：8

2-phenylethane-1-sulfonyl chloride Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives